Cas no 107411-52-9 (1-4-(pentyloxy)phenylethan-1-amine)

1-4-(Pentyloxy)phenylethan-1-amine is a synthetic amine compound featuring a pentyloxy substituent on the phenyl ring. This structural configuration imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The pentyloxy chain enhances lipophilicity, potentially improving membrane permeability in bioactive applications. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound’s well-defined structure ensures consistency in research and industrial processes. Suitable for use in controlled environments, it is primarily employed in the development of specialized chemical entities, where its stability and reactivity are advantageous. Proper handling and storage are recommended to maintain its integrity.

1-4-(pentyloxy)phenylethan-1-amine structure

107411-52-9 structure

Product Name:1-4-(pentyloxy)phenylethan-1-amine

CAS No:107411-52-9

MF:C₁₃H₂₁NO

MW:207.311943769455

MDL:MFCD01732463

CID:179388

PubChem ID:60187

Update Time:2025-10-29

1-4-(pentyloxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, a-methyl-4-(pentyloxy)-
- 1-(4-pentoxyphenyl)ethanamine
- 1-(4-Pentyloxy-phenyl)-aethylamin
- 1-(4-pentyloxy-phenyl)-ethylamine
- AC1L1SQE
- AG-C-50140
- BRN 3255840
- CTK6E1604
- LS-43400
- 1-4-(pentyloxy)phenylethan-1-amine
- 107411-52-9
- DTXSID40910316
- 1-[4-(PENTYLOXY)PHENYL]ETHAN-1-AMINE
- BENZYLAMINE, alpha-METHYL-p-(PENTYLOXY)-
- EN300-295556
- AKOS000163203
- alpha-Methyl-p-(pentyloxy)benzylamine
- MDL： MFCD01732463
- Inchi： 1S/C13H21NO/c1-3-4-5-10-15-13-8-6-12(7-9-13)11(2)14/h6-9,11H,3-5,10,14H2,1-2H3
- InChI Key： LQGDAZFYSIGWTH-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)C(C)N)CCCCC

Computed Properties

Exact Mass: 207.16243
Monoisotopic Mass: 207.162
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2A^2
XLogP3: 2.9

Experimental Properties

Density: 0.956
Boiling Point: 309.3°Cat760mmHg
Flash Point: 131.5°C
Refractive Index: 1.507
PSA: 35.25
LogP: 3.97560

1-4-(pentyloxy)phenylethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01045615-1g	1-[4-(Pentyloxy)phenyl]ethan-1-amine	107411-52-9	95%	1g	￥3220.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01045615-5g	1-[4-(Pentyloxy)phenyl]ethan-1-amine	107411-52-9	95%	5g	￥8477.0	2024-04-18
Enamine	EN300-295556-0.05g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		0.05g	$468.0	2023-09-06
Enamine	EN300-295556-0.1g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		0.1g	$490.0	2023-09-06
Enamine	EN300-295556-0.25g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		0.25g	$513.0	2023-09-06
Enamine	EN300-295556-0.5g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		0.5g	$535.0	2023-09-06
Enamine	EN300-295556-1.0g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		1g	$0.0	2023-06-07
Enamine	EN300-295556-2.5g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		2.5g	$1089.0	2023-09-06
Enamine	EN300-295556-5.0g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		5.0g	$2525.0	2023-02-28
Enamine	EN300-295556-10.0g	1-[4-(pentyloxy)phenyl]ethan-1-amine	107411-52-9		10.0g	$3746.0	2023-02-28